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Compound of Interest

Compound Name: Coh-000; coh 000

Cat. No.: B10783587

Get Quote

Executive Safety Summary (Immediate Action
Required)
COH-000 is a potent, covalent, irreversible inhibitor of the SUMO-activating enzyme

(SAE1/UBA2). Unlike reversible inhibitors, COH-000 forms a permanent covalent bond with the

Cys30 residue of the Uba2 subunit.

Critical Hazard Alert: Because COH-000 targets the SUMOylation pathway—a fundamental

mechanism regulating cell cycle, DNA repair, and apoptosis—it must be treated as a High-

Potency Active Pharmaceutical Ingredient (HPAPI) or Select Agent until specific toxicology data

proves otherwise. Its ability to induce apoptosis at low micromolar concentrations (

) implies significant cytotoxicity.
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Parameter Specification

CAS Number 1534358-79-6

Molecular Weight 419.47 g/mol

Physical State Solid (Powder)

Solubility
DMSO (

35 mg/mL); Insoluble in water

Primary Hazard
Cytotoxic; Irreversible Enzyme Inhibition;

Potential Sensitizer

Containment Level
OEB 4 / BSL-2 (Recommended defaults for

potent novel inhibitors)

Personal Protective Equipment (PPE) Matrix
As a Senior Scientist, I emphasize that PPE is your last line of defense. Engineering controls

(fume hoods) are primary. However, given the DMSO solubility of COH-000, transdermal

uptake is a critical risk vector. DMSO acts as a permeation enhancer, carrying the dissolved

inhibitor directly into the bloodstream.

Required PPE Configuration[1]
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Body Area PPE Requirement Technical Rationale

Respiratory

P100 Respirator (if outside

containment) or N95 (minimum

inside hood).

Powder handling generates

micro-aerosols. Inhalation

allows direct systemic access,

bypassing first-pass

metabolism.

Hand Protection

Double Nitrile Gloves (0.11

mm min. thickness). Outer

glove: Long cuff.

Crucial: Change outer gloves

immediately upon DMSO

splash. Standard nitrile

degrades rapidly in DMSO,

compromising the barrier

against COH-000.

Ocular
Chemical Safety Goggles

(ANSI Z87.1).

Face shields alone are

insufficient against upward

splashes or aerosols in

turbulent airflow.

Dermal/Body

Tyvek® Lab Coat (or

chemically resistant apron)

with elastic cuffs.

Cotton coats absorb liquids,

holding the toxin against the

skin. Tyvek repels particulates

and incidental splashes.

Engineering Controls (Mandatory)
Solid Handling: Must be performed in a Class II Biological Safety Cabinet (BSC) or a

Chemical Fume Hood with HEPA filtration.

Static Control: Use an ionizing bar or anti-static gun when weighing. COH-000 powder is

often electrostatic, increasing dispersion risk.

Mechanistic Context & Visualization[1][2]
To understand the safety urgency, one must understand the mechanism. COH-000 does not

merely "slow down" the enzyme; it chemically modifies it.
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Mechanism of Action: Covalent Inhibition
The Small Ubiquitin-like Modifier (SUMO) pathway is essential for genomic stability. COH-000

attacks the E1 enzyme (SAE1/UBA2).
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Figure 1: Mechanism of Action.[1][2] COH-000 covalently binds to the Cys30 residue of the

SAE1/UBA2 complex, preventing the formation of the E1-SUMO thioester intermediate and

triggering apoptosis.

Operational Protocols
A. Solubilization (Stock Preparation)
COH-000 is hydrophobic. Improper solubilization leads to precipitation and inaccurate dosing.

Calculate: Determine the volume of DMSO required for a 10 mM or 50 mM stock.

Note: Do not exceed 50 mM to avoid precipitation upon freeze-thaw cycles.

Solvent Selection: Use anhydrous DMSO (Grade

99.9%). Water content initiates hydrolysis or precipitation.

Dissolution:
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Add DMSO to the vial containing the powder (do not transfer powder unless necessary to

minimize aerosolization).

Vortex for 30–60 seconds.

Sonicate: If particulates remain, sonicate in a water bath at ambient temperature for 5

minutes.

Aliquot: Immediately dispense into single-use aliquots (e.g., 20

L) to prevent repeated freeze-thaw degradation.

Storage: Store at -80°C. Stable for 2 years.

B. In Vivo Administration (Mouse Models)
Reference Dose: 10 mg/kg via peritumoral or subcutaneous injection.

Formulation Strategy: Pure DMSO is toxic to animals. You must use a vehicle co-solvent

system.

Step 1: Dissolve COH-000 in DMSO (Stock).

Step 2: Dilute sequentially. A common stable formulation is:

5% DMSO (containing COH-000)

40% PEG300 or PEG400

5% Tween 80

50% Saline or PBS

Warning: Add the aqueous phase (Saline) last. Adding water directly to the DMSO stock

often causes rapid precipitation.

C. Spill Cleanup & Disposal
Scenario: You drop a vial of 10 mM COH-000 in DMSO.
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Evacuate & Alert: Clear the immediate area.

PPE Upgrade: Don double nitrile gloves, safety goggles, and shoe covers.

Absorb: Cover the spill with a chemically inert absorbent pad (e.g., polypropylene).

Deactivate: Clean the surface with 10% Bleach (Sodium Hypochlorite) followed by 70%

Ethanol.

Rationale: Bleach oxidizes residual organics; Ethanol removes the DMSO film.

Disposal: Place all waste in a sealed Hazardous Chemical Waste container tagged

"Cytotoxic/Toxic." Do not flush down the drain.

Handling Decision Logic
Use this workflow to determine the necessary safety tier based on your experimental stage.
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Handling COH-000
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Figure 2: Safety Decision Matrix. Handling pure powder or high-concentration stocks requires

containment (Hood/BSC). Diluted working solutions allow for more flexibility but still require

standard PPE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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